Cas no 223777-16-0 (2'-O-(2-Methoxyethyl)-cytidine)

• Product name: 2'-O-(2-Methoxyethyl)-cytidine
• CAS No: 223777-16-0
• MF: C₁₂H₁₉N₃O₆
• MW: 301.2958
• MDL: MFCD17215637
• CID: 819818

2'-O-(2-Methoxyethyl)-cytidine Chemical and Physical Properties

Names and Identifiers

• 2'-O-(2-Methoxyethyl)-cytidine
• 2'-O-(2-Methoxyethyl)cytidine
• 2?-O-(2-Methoxyethyl)cytidine
• 4-amino-1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-(2-methoxyethoxy)oxolan-2-yl]pyrimidin-2-one
• Cytidine, 2'-O-(2-methoxyethyl)-
• C12H19N3O6
• 1312AB
• AK102986
• 4-amino-1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-(2-methoxyethoxy)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
• AX8234525

• MDL： MFCD17215637
• Inchi： 1S/C12H19N3O6/c1-19-4-5-20-10-9(17)7(6-16)21-11(10)15-3-2-8(13)14-12(15)18/h2-3,7,9-11,16-17H,4-6H2,1H3,(H2,13,14,18)/t7-,9-,10-,11-/m1/s1
• InChI Key： YKOGMMXZKKVMBT-QCNRFFRDSA-N
• SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@]([H])([C@]1([H])N1C(N=C(C([H])=C1[H])N([H])[H])=O)OC([H])([H])C([H])([H])OC([H])([H])[H])O[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 441
• XLogP3: -1.7
• Topological Polar Surface Area: 127

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on 2'-O-(2-Methoxyethyl)-cytidine

Recent Advances in the Study of 2'-O-(2-Methoxyethyl)-cytidine (CAS: 223777-16-0) in Chemical Biology and Pharmaceutical Research

The compound 2'-O-(2-Methoxyethyl)-cytidine (CAS: 223777-16-0) has garnered significant attention in recent years due to its unique chemical properties and potential applications in therapeutic development. As a modified nucleoside, this molecule is characterized by the addition of a 2'-O-(2-methoxyethyl) group to the cytidine ribose moiety, which enhances its stability and binding affinity. Recent studies have explored its role in antisense oligonucleotides (ASOs) and RNA-based therapeutics, particularly in the context of modulating gene expression and targeting previously undruggable pathways.

One of the most notable applications of 2'-O-(2-Methoxyethyl)-cytidine is in the development of next-generation ASOs. Research published in 2023 demonstrated that incorporating this modified nucleoside into ASOs significantly improves their pharmacokinetic properties, including increased resistance to nuclease degradation and enhanced tissue penetration. These advancements are critical for the development of therapies targeting genetic disorders such as Duchenne muscular dystrophy and spinal muscular atrophy, where ASOs have shown promising clinical results.

In addition to its use in ASOs, recent investigations have highlighted the potential of 2'-O-(2-Methoxyethyl)-cytidine in the design of mRNA vaccines. A study conducted by a leading pharmaceutical company revealed that incorporating this modified nucleoside into mRNA sequences can reduce immunogenicity while maintaining high translational efficiency. This finding is particularly relevant in the context of developing safer and more effective mRNA-based vaccines for infectious diseases and cancer immunotherapy.

Another area of active research involves the mechanistic understanding of how 2'-O-(2-Methoxyethyl)-cytidine interacts with RNA polymerases and other cellular machinery. Structural biology studies using cryo-EM and X-ray crystallography have provided insights into the molecular interactions that govern the incorporation and function of this modified nucleoside in RNA strands. These findings are expected to inform the rational design of novel therapeutics with improved efficacy and reduced off-target effects.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2'-O-(2-Methoxyethyl)-cytidine. Recent efforts have focused on optimizing synthetic routes to improve yield and scalability, with several patents filed in 2023 describing novel enzymatic and chemical methods for its production. These advancements are crucial for meeting the growing demand for high-quality modified nucleosides in both research and clinical settings.

Looking ahead, the continued exploration of 2'-O-(2-Methoxyethyl)-cytidine is expected to yield further breakthroughs in RNA therapeutics and vaccine development. Ongoing clinical trials evaluating ASOs and mRNA constructs containing this modification will provide critical data on its safety and efficacy in humans. Additionally, the integration of computational modeling and machine learning approaches is anticipated to accelerate the discovery of new applications for this versatile molecule in chemical biology and pharmaceutical research.